Cas no 52274-10-9 (BENZENETHIOL, 3-IODO-)

• Product Name: BENZENETHIOL, 3-IODO-
• CAS No: 52274-10-9
• MF: C₆H₅IS
• MW: 236.073372602463
• CID: 3385701
• PubChem ID: 13721360
• Update Time: 2025-04-21

BENZENETHIOL, 3-IODO- Chemical and Physical Properties

Names and Identifiers

• BENZENETHIOL, 3-IODO-
• m-iodothiophenol
• 3-Iodobenzene-1-thiol
• 976-240-3
• 3-IODOBENZENETHIOL
• 3-iodothiophenol
• CCA27410
• SCHEMBL48053
• WVAWSDHHTJXNNA-UHFFFAOYSA-N
• EN300-673733
• 52274-10-9

• Inchi： 1S/C6H5IS/c7-5-2-1-3-6(8)4-5/h1-4,8H
• InChI Key： WVAWSDHHTJXNNA-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC(I)=C1

Computed Properties

• Exact Mass: 235.91567Da
• Monoisotopic Mass: 235.91567Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 1Ų